Cas no 2172319-67-2 (2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetyl}pyrrolidin-3-yl)acetic acid)
2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetyl}pyrrolidin-3-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetyl}pyrrolidin-3-yl)acetic acid
- EN300-1493784
- 2172319-67-2
- 2-(1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetyl}pyrrolidin-3-yl)acetic acid
-
- Inchi: 1S/C25H27N3O6/c29-22(26-13-23(30)28-10-9-16(14-28)11-24(31)32)12-27-25(33)34-15-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,16,21H,9-15H2,(H,26,29)(H,27,33)(H,31,32)
- InChI Key: JSXYFGLLVGPVTE-UHFFFAOYSA-N
- SMILES: O=C(CNC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)N1CCC(CC(=O)O)C1
Computed Properties
- Exact Mass: 465.18998559g/mol
- Monoisotopic Mass: 465.18998559g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 9
- Complexity: 752
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 125Ų
2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetyl}pyrrolidin-3-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1493784-1.0g |
2-(1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetyl}pyrrolidin-3-yl)acetic acid |
2172319-67-2 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1493784-50mg |
2-(1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetyl}pyrrolidin-3-yl)acetic acid |
2172319-67-2 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1493784-100mg |
2-(1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetyl}pyrrolidin-3-yl)acetic acid |
2172319-67-2 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1493784-250mg |
2-(1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetyl}pyrrolidin-3-yl)acetic acid |
2172319-67-2 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1493784-500mg |
2-(1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetyl}pyrrolidin-3-yl)acetic acid |
2172319-67-2 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1493784-1000mg |
2-(1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetyl}pyrrolidin-3-yl)acetic acid |
2172319-67-2 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1493784-2500mg |
2-(1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetyl}pyrrolidin-3-yl)acetic acid |
2172319-67-2 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1493784-5000mg |
2-(1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetyl}pyrrolidin-3-yl)acetic acid |
2172319-67-2 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1493784-10000mg |
2-(1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetyl}pyrrolidin-3-yl)acetic acid |
2172319-67-2 | 10000mg |
$14487.0 | 2023-09-28 |
2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetyl}pyrrolidin-3-yl)acetic acid Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
Additional information on 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetyl}pyrrolidin-3-yl)acetic acid
Comprehensive Analysis of 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetyl}pyrrolidin-3-yl)acetic acid (CAS No. 2172319-67-2)
In the rapidly evolving field of peptide synthesis and pharmaceutical research, 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetyl}pyrrolidin-3-yl)acetic acid (CAS No. 2172319-67-2) has emerged as a compound of significant interest. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique that has gained prominence due to its efficiency in producing high-purity peptides for therapeutic and diagnostic applications. The compound’s unique structure, featuring a pyrrolidine ring and an acetic acid moiety, makes it a versatile building block for designing peptide-based drugs and biomaterials.
The growing demand for custom peptide synthesis and bioconjugation reagents has propelled research into advanced Fmoc-protected intermediates like 2172319-67-2. Researchers are particularly interested in its role in enhancing peptide stability and bioavailability, two critical factors in drug development. Recent studies highlight its potential in creating targeted drug delivery systems, a hot topic in oncology and neurodegenerative disease research. For instance, its incorporation into peptide-drug conjugates (PDCs) could improve the precision of cancer therapies, aligning with the industry’s shift toward personalized medicine.
From a synthetic chemistry perspective, 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetyl}pyrrolidin-3-yl)acetic acid offers several advantages. Its Fmoc group ensures compatibility with standard SPPS protocols, while the pyrrolidin-3-yl acetic acid backbone introduces conformational flexibility, a desirable trait for mimicking natural peptide motifs. This aligns with the increasing focus on peptide mimetics and foldamers, which are pivotal in overcoming the limitations of traditional linear peptides. Moreover, the compound’s solubility in common organic solvents simplifies purification processes, addressing a key challenge in large-scale peptide production.
The compound’s relevance extends to biomaterial engineering, where its functional groups enable cross-linking in hydrogel formulations. Such hydrogels are explored for 3D cell culture and tissue engineering, areas gaining traction due to advancements in regenerative medicine. Additionally, its application in fluorescent labeling (via the Fmoc group) supports imaging studies, a technique frequently searched in academic and industrial labs for real-time cellular tracking.
Quality control and regulatory compliance are paramount for CAS No. 2172319-67-2. Analytical techniques like HPLC and mass spectrometry are employed to verify purity, a topic often queried by quality assurance professionals. The compound’s stability under varying pH and temperature conditions is also a frequent subject of optimization studies, reflecting the broader demand for robust synthetic intermediates.
In summary, 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetyl}pyrrolidin-3-yl)acetic acid represents a critical tool in modern peptide science. Its multifaceted applications—from drug design to biomaterials—underscore its value in addressing contemporary challenges in healthcare and biotechnology. As research continues to explore its potential, this compound is poised to remain a cornerstone in the toolkit of synthetic chemists and pharmaceutical developers alike.
2172319-67-2 (2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetyl}pyrrolidin-3-yl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)